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CAS No.: 10031-16-0

Cat. No.: S1534786

Understanding Barium Dichromate Solubility

Barium dichromate ((BaCr_20_7)) is more soluble than barium chromate ((BaCrO_4)) [1]. This is because
the dichromate ion ((Cr_20_7/{2-})) is larger and has a lower charge density compared to the chromate ion
((CrO_4/1{2-})). This leads to weaker ionic bonds with the barium cation ((Ba"{2+})) and less effective

solvation, making the dichromate salt more soluble in water [1].

The table below summarizes the key differences:

Barium Chromate
Property Barium Dichromate ((BaCr_20_7))
((BaCrO_4))

Solubility in Less Soluble [1] More Soluble [1]

Water

lon Smaller ion, higher charge Larger ion, lower charge density [1]
Characteristics density [1]

Appearance Yellow precipitate [2] Orange solution (when dissolved) [2]
Primary Use Not specified in results Mild oxidizing agent for converting alcohols to

carbonyl compounds [3].
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Experimental Protocol: Preparation via Barium
Chromate

This detailed methodology, adapted from a published procedure, outlines how to prepare a solution of
barium dichromate starting from potassium dichromate and barium chloride [4]. This process highlights the

solubility difference and provides a practical workaround for handling barium dichremate in solution.

( Start: Potassium Dichromate (K2Cr207) )

'

Neutralize with NaOH
(Yellow K2CrOa solution)

Add Hot BaClz Solution
(Forms BaCrOa yellow precipitate)

Wet BaCrOas Precipitate
(No need to dry)

Add Dilute H2SO4
(Forms orange BaCr207 solution
& white BaSOa precipitate)

Use Slurry Directly
(Filter if necessary)

Click to download full resolution via product page

Step-by-Step Instructions:
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¢ Prepare Barium Chromate ((BaCrQO_4))

o Create a strong, cold solution of potassium dichromate ((K_2Cr_20_7)).

o Neutralize the solution with sodium hydroxide ((NaOH)) to convert dichromate to chromate,
turning the solution yellow [4].

o Heat the resulting potassium chromate ((K_2CrO_4)) solution to boiling. Separately, heat a 1M
solution of barium chloride ((BaCl_2)).

o Add the hot (BaCl_2) solution to the hot chromate solution with stirring. A brilliant lemon yellow
precipitate of barium chromate ((BaCrO_4)) will form [4].

o Allow the precipitate to settle for several days, then decant the supernatant. Wash the
precipitate by re-suspending it in clean water and allowing it to settle again. The wet precipitate
can be used directly in the next step without isolation or drying [4].

e Convert to Barium Dichromate ((BaCr_20_7))

o To the washed, wet (BaCrO_4) precipitate, add just enough dilute (e.g., 2M) sulfuric acid
((H_2S0O_4)). The reaction is: 2BaCr0s + H2504 - BaCr207 + BaS0s + H20 [4]

o You will observe the yellow precipitate dissolving as it forms orange barium dichromate in
solution, alongside a white precipitate of barium sulfate ((BaSO_4)) [4].

o Heating the mixture almost to boiling and then allowing it to cool slowly can help the barium
sulfate precipitate settle more easily [4]. The resulting slurry can be challenging to filter, so it is
often used directly in the next reaction without filtering out the (BaSO_4) [4].

Frequently Asked Questions

Q1: Why does my yellow BaCrOa precipitate dissolve in acid to form an orange solution? This occurs
due to a shift in equilibrium. In acidic conditions, chromate ions ((CrO_4/{2-}), yellow) are protonated and
dimerize to form dichromate ions ((Cr_20_7/{2-}), orange) [2] [5]. The reaction is: 2Cr0s+2- + 2H* =
Cr2072- 4+ H20 The formation of soluble dichromate ions disrupts the equilibrium, causing the solid

(BaCrO_4) to dissolve [2].

Q2: I need pure ammonium dichromate. Can I make it from barium dichromate? Yes. To the slurry
containing barium dichromate from Step 2 above, add a solution of ammonium sulfate ((NH_4)_2S0O_4))
[4]. The reaction is: BaCr207 + (NHs4)2S0s - (NHz2)2Cr207 + BaS04 Allow the barium sulfate
to settle, decant or filter the orange ammonium dichromate solution, and evaporate it slowly on a water bath

in a well-ventilated area to crystallize the product [4].
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Key Technical Notes and Troubleshooting

¢ Filtration Challenges: The barium sulfate ((BaSO_4)) precipitate formed alongside barium
dichromate is notoriously fine and slow to filter [4]. Using a Buchner funnel with a glass sinter may
be necessary, as the solution can be corrosive to filter paper.

¢ Yield Optimization: For the conversion to ammonium dichromate, performing the reaction in two
distinct steps (first making barium dichromate, then adding ammonium sulfate) yields significantly
higher results (~88%) than a one-pot method [4].

¢ Handling and Safety: Barium dichromate is a mild oxidizing agent [3] and chromium (V1)
compounds are toxic and suspected carcinogens. All procedures must be conducted in a fume hood
with appropriate personal protective equipment (PPE).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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